Cas no 1248504-17-7 (1-(3-Nitrophenyl)cyclopentan-1-amine)

• Product Name: 1-(3-Nitrophenyl)cyclopentan-1-amine
• CAS No: 1248504-17-7
• MF: C₁₁H₁₄N₂O₂
• MW: 206.241062641144
• CID: 4691152
• PubChem ID: 58056043
• Update Time: 2025-06-07

1-(3-Nitrophenyl)cyclopentan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-(3-nitrophenyl)cyclopentan-1-amine
• 1-(3-Nitrophenyl)cyclopentan-1-amine

• Inchi： 1S/C11H14N2O2/c12-11(6-1-2-7-11)9-4-3-5-10(8-9)13(14)15/h3-5,8H,1-2,6-7,12H2
• InChI Key： FLABWXLPHLTIFU-UHFFFAOYSA-N
• SMILES： [O-][N+](C1=CC=CC(=C1)C1(CCCC1)N)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 244
• Topological Polar Surface Area: 71.8

Additional information on 1-(3-Nitrophenyl)cyclopentan-1-amine

Recent Advances in the Study of 1-(3-Nitrophenyl)cyclopentan-1-amine (CAS: 1248504-17-7) in Chemical Biology and Pharmaceutical Research

The compound 1-(3-Nitrophenyl)cyclopentan-1-amine (CAS: 1248504-17-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research briefing aims to provide a comprehensive overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the role of 1-(3-Nitrophenyl)cyclopentan-1-amine as a key intermediate in the synthesis of novel bioactive molecules. Its structural framework, featuring a cyclopentane ring substituted with a 3-nitrophenyl group and an amine functionality, makes it a versatile building block for the development of pharmacologically active compounds. Researchers have explored its utility in the synthesis of potential CNS-active agents, given its ability to modulate neurotransmitter systems.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the compound's potential as a precursor for the development of sigma-1 receptor ligands. The study demonstrated that derivatives of 1-(3-Nitrophenyl)cyclopentan-1-amine exhibited promising binding affinities to sigma-1 receptors, which are implicated in various neurological disorders. The research team employed molecular docking studies and in vitro assays to validate their findings, opening new avenues for the development of neuroprotective agents.

Another significant development comes from recent work published in Bioorganic & Medicinal Chemistry Letters, where scientists explored the compound's potential in cancer research. The study revealed that certain structural modifications of 1-(3-Nitrophenyl)cyclopentan-1-amine resulted in compounds with selective cytotoxicity against specific cancer cell lines. Particularly noteworthy was the compound's ability to inhibit key enzymes involved in tumor progression, suggesting its potential as a scaffold for anticancer drug development.

From a synthetic chemistry perspective, recent advancements have focused on optimizing the production of 1-(3-Nitrophenyl)cyclopentan-1-amine. A 2024 publication in Organic Process Research & Development described an improved synthetic route that enhances yield while reducing environmental impact. The new methodology employs greener solvents and catalytic systems, addressing important sustainability concerns in pharmaceutical manufacturing.

Pharmacokinetic studies of 1-(3-Nitrophenyl)cyclopentan-1-amine derivatives have also progressed significantly. Recent preclinical investigations have provided valuable insights into the compound's metabolic stability, blood-brain barrier permeability, and toxicity profile. These studies are crucial for determining the compound's drug-like properties and guiding future structural optimization efforts.

Looking forward, the scientific community anticipates further exploration of 1-(3-Nitrophenyl)cyclopentan-1-amine's therapeutic potential. Ongoing research is investigating its application in pain management, neurodegenerative diseases, and psychiatric disorders. The compound's versatility and the growing body of evidence supporting its biological activity position it as an important focus area in medicinal chemistry research.

In conclusion, 1-(3-Nitrophenyl)cyclopentan-1-amine (CAS: 1248504-17-7) represents a promising chemical entity with diverse applications in drug discovery and development. The recent studies highlighted in this briefing demonstrate its potential across multiple therapeutic areas while also addressing important synthetic and pharmacological considerations. As research continues to evolve, this compound is likely to play an increasingly significant role in the development of novel therapeutic agents.